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Compound of Interest

Compound Name: Lanthanum(III) nitrate hydrate

Cat. No.: B563265 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, immediate safety

and logistical information for the handling of Lanthanum(III) nitrate hydrate, including

operational and disposal plans.

Personal Protective Equipment (PPE) and Safety
Measures
When handling Lanthanum(III) nitrate hydrate, a strong oxidizer that can cause serious eye

damage, adherence to strict safety protocols is crucial. The following table summarizes the

required personal protective equipment and other essential safety measures.
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Equipment/Measure Specifications Rationale

Eye Protection

Chemical safety goggles or a

full-face shield conforming to

EN166 or OSHA 29 CFR

1910.133 standards.[1]

To protect against dust

particles and splashes, which

can cause serious eye

damage.[2][3]

Hand Protection

Nitrile or rubber gloves.[4] For

prolonged or frequently

repeated contact, gloves with a

protection class of 5 or higher

(breakthrough time > 240

minutes) are recommended.

For brief contact, a protection

class of 3 or higher (> 60

minutes) is suitable.[5] Cotton

gloves are not to be worn.[5]

To prevent skin contact.

Gloves should be inspected

before use and disposed of

properly after.[1]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required when

dust is generated.[6][1][3] A

filter type P2 is recommended.

[3]

To prevent inhalation of dust,

which may cause respiratory

irritation.[1][7]

Protective Clothing

An impervious clothing or a

complete suit protecting

against chemicals should be

worn to prevent skin exposure.

[6][1][4]

To protect the skin from

accidental contact with the

chemical.

Engineering Controls

Work should be conducted in a

well-ventilated area, preferably

with local exhaust ventilation.

[6][1][8] Eyewash stations and

safety showers must be close

to the workstation.[9]

To minimize the concentration

of airborne dust and to provide

immediate decontamination

facilities in case of an

emergency.

Fire Safety Keep away from combustible

materials, heat, sparks, open

Lanthanum(III) nitrate hydrate

is an oxidizer and may
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flames, and other ignition

sources.[6][8] In case of fire,

use flooding quantities of

water. Do not use dry

chemicals, CO2, or foam.[5]

intensify fire.[2][3]

Experimental Protocol: Safe Handling of
Lanthanum(III) Nitrate Hydrate
This protocol outlines the step-by-step procedure for the safe handling of Lanthanum(III)
nitrate hydrate in a laboratory setting.

1. Preparation and Precautionary Measures:

Before starting any work, ensure that the safety data sheet (SDS) for Lanthanum(III) nitrate
hydrate has been reviewed and understood.

Verify that the work area is clean and free of combustible materials.[6]

Confirm that the local exhaust ventilation is functioning correctly.

Ensure that an eyewash station and safety shower are readily accessible.[9]

Put on all required personal protective equipment as detailed in the table above.

2. Handling and Use:

Handle the substance in a designated area, such as a chemical fume hood, to minimize dust

generation and accumulation.[6]

Avoid creating dust. If weighing the solid, do so carefully.

Use only compatible tools and equipment (e.g., glass or corrosion-resistant spatulas).

Keep the container tightly closed when not in use. The substance is hygroscopic.[4]

Avoid contact with skin, eyes, and clothing.[6]
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Do not eat, drink, or smoke in the handling area.[8]

3. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible substances such as

strong reducing agents, strong acids, and combustible materials.[6]

Store in the original, tightly closed container.[8]

Do not store near combustible materials.[6]

4. Accidental Spills:

In case of a spill, immediately evacuate non-essential personnel from the area.[1]

Wearing appropriate PPE, clean up spills immediately.[6]

For minor spills, absorb the material with an inert substance like vermiculite or sand and

place it in a suitable, labeled container for disposal.[6]

Avoid generating dust during cleanup.[6]

Keep combustibles away from the spilled material.[6]

Ventilate the area of the spill.[6]

5. First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

eyelids apart. Seek immediate medical attention.[2][7]

Skin Contact: Remove contaminated clothing and rinse the affected skin with water and

soap.[5][7]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.[7][9]
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Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical

attention.[7][9]

Disposal Plan
All waste materials containing Lanthanum(III) nitrate hydrate must be handled as hazardous

waste and disposed of in accordance with national and local regulations.[3][10]

Waste Collection: Collect waste material in a clearly labeled, sealed container.

Container Management: Do not mix with other waste.[3][10] Handle uncleaned containers as

you would the product itself.[3][10]

Disposal Route: Dispose of the waste through a licensed disposal company. Do not allow the

product to enter drains.[1][7][10]

Workflow for Safe Handling and Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of

Lanthanum(III) nitrate hydrate.
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1. Preparation
- Review SDS

- Check Work Area & Ventilation
- Verify Emergency Equipment

- Don PPE

2. Handling
- Use in Fume Hood

- Avoid Dust Generation
- Use Compatible Tools

- Keep Container Closed

Proceed with work

3. Storage
- Cool, Dry, Ventilated Area
- Away from Incompatibles

- Tightly Closed Original Container

When not in use

4. Accidental Spill
- Evacuate & Ventilate

- Wear PPE
- Clean with Inert Material
- Containerize for Disposal

If spill occurs

5. First Aid
- Eye: Flush with Water

- Skin: Wash with Soap & Water
- Inhalation: Fresh Air

- Ingestion: Rinse Mouth

If exposure occurs

6. Disposal
- Collect in Labeled Container
- Do Not Mix with Other Waste

- Use Licensed Disposal Company

After use

Retrieve for use

Collect spilled material

End of Process

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Lanthanum(III) Nitrate Hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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